Cas no 5284-14-0 (methyl 3-amino-6-methyl-5-phenylpyrazine-2-carboxylate)
5284-14-0 structure
Product Name:methyl 3-amino-6-methyl-5-phenylpyrazine-2-carboxylate
CAS No:5284-14-0
MF:C13H13N3O2
MW:243.261222600937
CID:2116597
PubChem ID:13638030
Update Time:2025-04-21
methyl 3-amino-6-methyl-5-phenylpyrazine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-amino-6-methyl-5-phenylpyrazine-2-carboxylate
- SCHEMBL11805767
- 5284-14-0
- PIDIDDGZABWDLP-UHFFFAOYSA-N
- DA-32736
- 2-methoxycarbonyl-3-amino-5-phenyl-6-methyl-pyrazine
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- Inchi: 1S/C13H13N3O2/c1-8-10(9-6-4-3-5-7-9)16-12(14)11(15-8)13(17)18-2/h3-7H,1-2H3,(H2,14,16)
- InChI Key: PIDIDDGZABWDLP-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(N)N=C(C(C)=N1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 243.100776666Da
- Monoisotopic Mass: 243.100776666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 78.1Ų
methyl 3-amino-6-methyl-5-phenylpyrazine-2-carboxylate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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